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Compound of Interest

Compound Name: 8-Bromo-5-chloroisoquinoline

Cat. No.: B152761 Get Quote

8-Bromo-5-chloroisoquinoline (CAS No: 927801-25-0) is a halogenated heterocyclic

compound featuring an isoquinoline core.[1][2] This scaffold is of significant interest in

medicinal chemistry and drug development. The bromine and chlorine substituents at the 8 and

5 positions, respectively, provide distinct and orthogonal handles for further chemical

modification.[3][4] Specifically, the bromine atom is amenable to a wide array of palladium-

catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for

the introduction of diverse aryl, heteroaryl, or alkyl groups. The chloro-substituent offers a

different reactivity profile for nucleophilic aromatic substitution or other coupling strategies. This

dual reactivity makes 8-Bromo-5-chloroisoquinoline a valuable and versatile starting material

for building complex molecular architectures, particularly in the synthesis of kinase inhibitors,

anti-parasitic agents, and other potential therapeutic compounds.[4]

Given its role as a critical building block, the purity, consistency, and reliable supply of this

reagent are paramount. The presence of isomeric or process-related impurities can have

profound downstream consequences, leading to failed reactions, complex purification

challenges, and erroneous biological data. This guide provides a comprehensive framework for

navigating the commercial landscape of 8-Bromo-5-chloroisoquinoline, from supplier

identification to rigorous in-house quality verification.

Part 1: Commercial Supplier Landscape and
Qualification
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Sourcing high-quality chemical reagents is the foundational step of any successful research

campaign. The selection of a supplier should not be based solely on cost, but on a holistic

assessment of quality, documentation, and reliability.

Supplier Vetting Workflow
The process of qualifying a new supplier for a critical reagent like 8-Bromo-5-
chloroisoquinoline should be systematic. The primary objective is to mitigate risk associated

with reagent quality, which can jeopardize project timelines and budgets. The following

workflow illustrates a robust vetting process.
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Identify Potential Suppliers
(Database/Market Search)

Request Certificate of Analysis (CoA)
& Safety Data Sheet (SDS)

Verify Key Specifications:
- CAS Number (927801-25-0)

- Molecular Formula (C9H5BrClN)
- Structure Confirmation

Assess Purity & Impurity Profile
(HPLC, NMR on CoA)

Order Small-Scale
Evaluation Sample

Perform In-House QC Validation
(See Part 2)

Compare In-House Data
with Supplier CoA

Approve Supplier for
Large-Scale Purchase

Data Matches

Reject Supplier or Request
New Batch Sample

Discrepancy Found

Click to download full resolution via product page

Caption: A logical workflow for qualifying commercial suppliers of critical chemical reagents.
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Identified Commercial Suppliers
The following table summarizes publicly listed suppliers for 8-Bromo-5-chloroisoquinoline. It

is crucial for researchers to conduct their own due diligence as supplier offerings, stock levels,

and quality can change.

Supplier CAS Number Molecular Formula Notes

American Elements 927801-25-0 C₉H₅BrClN

Offers research and

commercial quantities;

can produce to

customer

specifications.[1][5]

Matrix Scientific 927801-25-0 Not specified
Lists the compound by

CAS number.[2]

BLD Pharm 2060034-41-3 Not specified

This CAS corresponds

to 8-Bromo-5-

chloroisoquinoline-1-

carboxylic acid, a

derivative.[6]

CymitQuimica 956003-79-5 C₉H₅BrClN

This CAS corresponds

to the isomer 5-

Bromo-8-

chloroisoquinoline.[3]

Disclaimer:This list is not exhaustive and does not constitute an endorsement. Researchers

must independently verify the identity and quality of all procured materials.

Causality Behind Vetting: The most critical check is verifying the CAS number. As seen in the

table, suppliers may list isomers (like 5-Bromo-8-chloroisoquinoline) or related derivatives.

Using the wrong isomer would lead to a completely different product in a synthetic sequence.

The Certificate of Analysis (CoA) is the supplier's statement of quality. It provides the initial data

(often purity by HPLC and identity by ¹H NMR) against which in-house verification is compared.
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Part 2: In-House Technical & Quality Control (QC)
Verification
Trust in a supplier's CoA is necessary, but independent verification is scientifically prudent. An

incoming material QC protocol is a self-validating system that ensures the reagent meets the

standards required for your specific application.

Core Analytical Techniques and Their Purpose
High-Performance Liquid Chromatography (HPLC): This is the workhorse for purity

assessment. It separates the main compound from impurities. The area under the peak for 8-
Bromo-5-chloroisoquinoline relative to the total area of all peaks gives the purity

percentage. A diode-array detector (DAD) or UV detector is standard.

Mass Spectrometry (MS): Often coupled with HPLC (LC-MS), this technique confirms the

molecular weight of the compound. For 8-Bromo-5-chloroisoquinoline (C₉H₅BrClN), the

expected monoisotopic mass is approximately 240.9294 Da.[7] The distinct isotopic pattern

of bromine (⁷⁹Br and ⁸¹Br in ~1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in ~3:1 ratio) provides a

definitive signature for identity confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is essential for structural

confirmation. It provides information about the number of different protons, their chemical

environment, and their connectivity. The spectrum should be consistent with the 8-Bromo-5-
chloroisoquinoline structure and match reference spectra if available.[8]

Analytical Validation Workflow for Incoming Reagents
This diagram outlines a standard procedure for the analytical validation of a newly received

batch of 8-Bromo-5-chloroisoquinoline.
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Receive Material & Log Batch

Review Supplier CoA & SDS

Prepare Stock Solution
(e.g., in DMSO or Acetonitrile)

LC-MS Analysis:
- Confirm Purity (% Area)
- Confirm Mass (M+H)+
- Check for Impurities

¹H NMR Analysis:
- Confirm Structural Integrity

- Compare to Reference Spectrum

Decision Point

Accept Batch & Release to Lab

Data Conforms to Spec

Reject Batch & Contact Supplier

Data Out of Spec

Click to download full resolution via product page

Caption: A standard workflow for the in-house analytical validation of a chemical reagent.
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Experimental Protocol: LC-MS Verification
This protocol is a representative method. Specifics should be optimized for the available

instrumentation.

Objective: To confirm the identity and purity of a batch of 8-Bromo-5-chloroisoquinoline.

Materials:

8-Bromo-5-chloroisoquinoline sample

HPLC-grade Acetonitrile (ACN)

HPLC-grade Water

Formic Acid (FA)

Calibrated LC-MS system (e.g., UHPLC coupled to a Q-TOF or Orbitrap mass

spectrometer)

Sample Preparation:

Prepare a 1 mg/mL stock solution of the sample in ACN or DMSO.

Vortex until fully dissolved.

Perform a 1:100 dilution of the stock solution in a 50:50 ACN/Water mixture to create a 10

µg/mL working solution.

LC Method:

Column: C18 reverse-phase column (e.g., Waters Acquity BEH C18, 1.7 µm, 2.1 x 50 mm)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: 5% B to 95% B over 5 minutes, hold for 1 minute, return to 5% B and re-

equilibrate.
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Flow Rate: 0.4 mL/min

Column Temperature: 40 °C

Injection Volume: 2 µL

MS Method:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Scan Range: m/z 100-500

Data Analysis:

Extract the ion chromatogram for the expected [M+H]⁺ ion (m/z ~241.93668 and its

isotopic peaks).

Integrate the main peak in the total ion chromatogram (TIC) or UV chromatogram to

determine purity.

Examine the mass spectrum of the main peak to confirm the mass and isotopic pattern

characteristic of a compound containing one Br and one Cl atom.

Acceptance Criteria:

Purity: ≥98% by UV area (or as required by the project).

Identity: Observed mass of the main peak is within 5 ppm of the theoretical mass. The

isotopic pattern matches the theoretical distribution.

Part 3: Safety, Handling, and Storage
As a halogenated aromatic compound, 8-Bromo-5-chloroisoquinoline requires careful

handling.

Hazard Profile: While specific data for this exact compound is limited, related brominated

and chlorinated heterocycles are classified as irritants.[9] They may cause skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[9] Always
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consult the supplier-provided Safety Data Sheet (SDS) for the most accurate information.[9]

[10]

Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety

glasses with side shields, and nitrile gloves.[9]

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust or vapors.[9][10] Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.[9]

By implementing a rigorous sourcing and verification strategy, researchers can ensure the

quality and integrity of their starting materials, leading to more reliable and reproducible

scientific outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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